![molecular formula C22H21N3O2S B10900467 N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide](/img/structure/B10900467.png)
N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide is a complex organic compound with a fascinating structure. Let’s break it down:
- The core structure consists of a benzene ring (the “benz” part).
- Attached to the benzene ring, we have an amide group (the “amide” part), which plays a crucial role in its biological activity.
- The compound also contains a pyridine ring (the “pyridin-2-yl” part) and a thiophene ring (the “thiophen-2-yl” part).
Preparation Methods
Synthetic Routes
Two key synthetic routes have been explored for N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide:
-
C–C Bond Cleavage Route (Metal-Free)
- Starting materials: α-bromoketones and 2-aminopyridine.
- Reaction conditions: Toluene, I2, and TBHP.
- Outcome: Formation of N-(pyridin-2-yl)amides.
- Remark: This method is mild and metal-free .
-
One-Pot Tandem Cyclization/Bromination Route
- Starting materials: α-bromoketones and 2-aminopyridine.
- Reaction conditions: Ethyl acetate and TBHP.
- Outcome: Versatile 3-bromoimidazo[1,2-a]pyridines.
- Remark: No base is needed, and the resulting compounds can be further transformed .
Industrial Production
The industrial-scale synthesis of this compound involves optimization of the above routes for efficiency, scalability, and cost-effectiveness.
Chemical Reactions Analysis
N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide undergoes various reactions:
Oxidation: It can be oxidized under suitable conditions.
Reduction: Reduction reactions are possible.
Substitution: Substituents can be introduced at different positions.
Amide Hydrolysis: The amide bond can be cleaved.
Common reagents include oxidants (e.g., KMnO4), reducing agents (e.g., LiAlH4), and nucleophiles (e.g., Grignard reagents). Major products depend on reaction conditions and substituents.
Scientific Research Applications
This compound finds applications in:
Medicine: Potential as a drug candidate due to its unique structure.
Chemical Biology: Studying cellular processes and interactions.
Industry: As a building block for other compounds.
Mechanism of Action
The precise mechanism remains an active area of research. It likely involves interactions with specific molecular targets (e.g., enzymes, receptors) and modulation of cellular pathways.
Comparison with Similar Compounds
While N-[(1Z)-3-{methyl[2-(pyridin-2-yl)ethyl]amino}-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide is unique, similar compounds include:
Imatinib: Used to treat leukemia, inhibiting tyrosine kinases.
Pyrazinamide: An anti-tubercular agent.
Properties
Molecular Formula |
C22H21N3O2S |
---|---|
Molecular Weight |
391.5 g/mol |
IUPAC Name |
N-[(Z)-3-[methyl(2-pyridin-2-ylethyl)amino]-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]benzamide |
InChI |
InChI=1S/C22H21N3O2S/c1-25(14-12-18-10-5-6-13-23-18)22(27)20(16-19-11-7-15-28-19)24-21(26)17-8-3-2-4-9-17/h2-11,13,15-16H,12,14H2,1H3,(H,24,26)/b20-16- |
InChI Key |
GJWIDUJTWWDAOD-SILNSSARSA-N |
Isomeric SMILES |
CN(CCC1=CC=CC=N1)C(=O)/C(=C/C2=CC=CS2)/NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CN(CCC1=CC=CC=N1)C(=O)C(=CC2=CC=CS2)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.